N-(4-fluoro-3-methylphenyl)-1-(4-isopropyl-3-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide
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Description
N-(4-fluoro-3-methylphenyl)-1-(4-isopropyl-3-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C22H25FN2O2 and its molecular weight is 368.452. The purity is usually 95%.
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Scientific Research Applications
Met Kinase Inhibitor Development
Research in medicinal chemistry has led to the discovery of compounds like BMS-777607, identified as selective and orally efficacious inhibitors of the Met kinase superfamily. Such compounds, including substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides, have demonstrated significant tumor stasis in various models following oral administration, indicating potential applications in cancer therapy (Schroeder et al., 2009).
Advanced Material Synthesis
In the field of material science, the synthesis of new diphenylfluorene-based aromatic polyamides from compounds like 9,9-bis[4-(4-carboxy-phenoxy)phenyl]fluorene has been explored. These materials exhibit excellent solubility in organic solvents, high glass transition temperatures, and thermal stability, making them suitable for creating transparent, flexible, and tough films (Hsiao et al., 1999).
Neuroimaging Probes
In neuroscientific research, compounds like 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide have been utilized as selective serotonin 1A (5-HT(1A)) molecular imaging probes. These probes, in conjunction with positron emission tomography (PET), allow for the quantification of 5-HT(1A) receptor densities in the living brains of patients with Alzheimer's disease, providing insights into the disease's progression and potential therapeutic targets (Kepe et al., 2006).
Structural and Conformational Analysis
Structural and conformational analyses of compounds, such as a 3 × 3 isomer grid of N-(fluorophenyl)pyridinecarboxamides, have been conducted to understand the roles of atom substituents on molecular conformation and supramolecular aggregation. Such studies contribute to the rational design of molecules with desired physical, chemical, and biological properties (Mocilac et al., 2011).
Properties
IUPAC Name |
N-(4-fluoro-3-methylphenyl)-1-(3-methyl-4-propan-2-ylphenyl)-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25FN2O2/c1-13(2)19-7-6-18(10-14(19)3)25-12-16(11-21(25)26)22(27)24-17-5-8-20(23)15(4)9-17/h5-10,13,16H,11-12H2,1-4H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFGJVXJGQGMAES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C2CC(=O)N(C2)C3=CC(=C(C=C3)C(C)C)C)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.